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Compound of Interest

Compound Name: 4-Bromo-2-pentene

Cat. No.: B158656

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-Pentene

This guide provides comprehensive safety and handling information for 4-bromo-2-pentene,
targeting researchers, scientists, and professionals in drug development. Due to the limited
availability of specific data for 4-bromo-2-pentene, this guide synthesizes information from
safety data sheets (SDS) of structurally similar compounds, such as 5-bromo-1-pentene and 2-
bromopentane. It is imperative to handle 4-bromo-2-pentene with the precautions outlined
herein, assuming it possesses similar hazardous properties to these related brominated
hydrocarbons.

Hazard Identification and Classification

While specific GHS classifications for 4-bromo-2-pentene are not readily available, based on
analogous compounds, it should be treated as a hazardous substance. The primary hazards
include flammability, skin and eye irritation, and potential respiratory tract irritation.

Table 1: GHS Hazard Statements for Structurally Similar Compounds
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Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of a related
isomer, 2-bromopentane. These values should be considered indicative for 4-bromo-2-
pentene.

Table 2: Physical and Chemical Properties of 2-Bromopentane

Property Value

Appearance Clear Liquid

Odor Strong

Melting Point/Range -95.5°C/-139.9 °F[1]

Boiling Point/Range 116 - 117 °C/ 240.8 - 242.6 °F @ 760 mmHg[1]
Flash Point 20 °C /68 °F[1]

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 4-bromo-2-
pentene.
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Handling Procedures

o Always work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

» Keep away from heat, sparks, open flames, and other ignition sources.[1][2][4]

e Use non-sparking tools and explosion-proof equipment.[1][2][5]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2]
o Wear appropriate personal protective equipment (PPE) at all times.[2][4]

» Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe vapors or mists.[1][2]

Wash hands thoroughly after handling.[2][6]

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][4]
o Keep refrigerated when possible.[4]

» Store away from incompatible materials such as strong oxidizing agents, strong bases, and
acids.[1][2]

o Store in a locked-up area.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with 4-bromo-2-pentene.

Table 3: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://datasheets.scbt.com/sc-256887.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-3-3-4-4-5-5-5-heptafluoro-1-pentene.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.airgas.com/msds/014299.pdf
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107231000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.benchchem.com/product/b158656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protection Type Specification

Tight-sealing safety goggles or a face shield (EN

Eye/Face Protection
166).[4]

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection
lab coat, and apron.[2][4]

Use a NIOSH-approved respirator with an
Respiratory Protection organic vapor cartridge if ventilation is
inadequate or for emergency use.[7]

Emergency Procedures
First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[2][5]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water and soap for
at least 15 minutes. Seek medical attention if

irritation persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][8]

Fire-Fighting Measures

4-Bromo-2-pentene is expected to be a flammable liquid.

Table 5: Fire-Fighting Measures

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-3-3-4-4-5-5-5-heptafluoro-1-pentene.pdf
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.fishersci.com/store/msds?partNumber=AC295170100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18058~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2016:10:43~~2-Bromo-2-butene~~
https://www.chemicalbook.com/msds/2-bromo-3-3-4-4-5-5-5-heptafluoro-1-pentene.pdf
https://pim-resources.coleparmer.com/sds/50133.pdf
https://www.benchchem.com/product/b158656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Aspect

Recommendation

Suitable Extinguishing Media

Use dry chemical, carbon dioxide (COZ2), or

alcohol-resistant foam.[4][5]

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.[4]

Specific Hazards

Vapors may form explosive mixtures with air and
can travel to a source of ignition and flash back.

[1][4] Containers may explode when heated.[1]

[4]

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate the area and eliminate all ignition sources.[2][6]

» Ventilate the area of the spill.

» Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2][3]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[2][3]

o Clean the spill area thoroughly.

Disposal Considerations

Dispose of 4-bromo-2-pentene and its containers in accordance with local, regional, and

national regulations. Do not allow it to enter drains or waterways.[2][5]

Visualized Workflows

The following diagrams illustrate key safety and emergency workflows.
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Caption: Workflow for the safe handling of 4-bromo-2-pentene.
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Caption: Decision tree for first-aid procedures upon exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 4-bromo-2-
pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158656#safety-and-handling-precautions-for-4-
bromo-2-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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